Cas no 866546-08-9 (1H-Pyrrolo[2,3-b]pyridine,5-chloro-1-[(1,1-dimethylethyl)dimethylsilyl]-)

5-Chloro-1-[(1,1-dimethylethyl)dimethylsilyl]-1H-pyrrolo[2,3-b]pyridine is a silyl-protected heterocyclic compound featuring a chloro-substituted pyrrolopyridine core. The tert-butyldimethylsilyl (TBDMS) group enhances stability and controls reactivity, making it valuable in synthetic organic chemistry, particularly for nucleoside analogs and pharmaceutical intermediates. The chloro substituent at the 5-position offers a versatile site for further functionalization through cross-coupling or substitution reactions. This compound's robust silyl protection improves solubility in organic solvents and facilitates selective deprotection when required. Its structural features make it useful in medicinal chemistry for developing kinase inhibitors or other biologically active molecules. The combination of the electron-rich pyrrolopyridine system and the sterically hindered silyl group provides both synthetic flexibility and stability under various reaction conditions.

1H-Pyrrolo[2,3-b]pyridine,5-chloro-1-[(1,1-dimethylethyl)dimethylsilyl]- structure

866546-08-9 structure

Product Name:1H-Pyrrolo[2,3-b]pyridine,5-chloro-1-[(1,1-dimethylethyl)dimethylsilyl]-

CAS No:866546-08-9

MF:C₁₃H₁₉ClN₂Si

MW:266.841862916946

MDL:MFCD11616398

CID:718878

Update Time:2026-04-29

1H-Pyrrolo[2,3-b]pyridine,5-chloro-1-[(1,1-dimethylethyl)dimethylsilyl]- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrolo[2,3-b]pyridine,5-chloro-1-[(1,1-dimethylethyl)dimethylsilyl]-
- 1-(tert-butyl-dimethyl-silanyl)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
- 1-(tert-Butyl-dimethyl-silanyl)-5-butylsulfanyl-1H-pyrrolo[2,3-b]pyridine
- 1-(tert-butyldimethylsilanyl)-5-chloro-1H-pyrrolo[2,3-b]pyridine
- 1-(TERT-BUTYLDIMETHYLSILYL)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-PYRROLO[2,3-B]PYRIDINE
- MDL： MFCD11616398
- Inchi： InChI=1S/C13H19ClN2Si/c1-13(2,3)17(4,5)16-7-6-10-8-11(14)9-15-12(10)16/h6-9H,1-5H3
- InChI Key： RUZXGFXJPZHVMS-UHFFFAOYSA-N
- SMILES： CC(C)(C)[Si](C)(C)N1C=CC2=CC(=CN=C21)Cl

Computed Properties

Exact Mass: 266.10100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2

Experimental Properties

PSA: 17.82000
LogP: 4.54300

1H-Pyrrolo[2,3-b]pyridine,5-chloro-1-[(1,1-dimethylethyl)dimethylsilyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029199284-1g	1-(Tert-butyldimethylsilyl)-5-chloro-1H-pyrrolo[2,3-b]pyridine	866546-08-9	95%	1g	$812.00	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1074231-1g	1-(tert-butyldimethylsilyl)-5-chloro-1H-pyrrolo[2,3-b]pyridine	866546-08-9	98%	1g	￥8028.00	2024-04-27
Cooke Chemical	LN6037757-1g	1H-Pyrrolo[2,3-b]pyridine,5-chloro-1-[(1	866546-08-9	1-dimethylethyl)dimethylsilyl]-	1g	RMB 4281.60	2025-02-20